Cas no 2096341-83-0 (4-Isobutyrylphenylboronic acid pinacol ester)

4-Isobutyrylphenylboronic acid pinacol ester structure
2096341-83-0 structure
Product Name:4-Isobutyrylphenylboronic acid pinacol ester
CAS No:2096341-83-0
MF:C16H23BO3
MW:274.163025140762
MDL:MFCD21333043
CID:4638290
PubChem ID:74788568
Update Time:2024-11-05

4-Isobutyrylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isobutyrylphenylboronic acid pinacol ester
    • 2-METHYL-1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PROPAN-1-ONE
    • 2-Methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-1-one
    • BS-34117
    • MFCD21333043
    • CS-0176483
    • F88572
    • 2096341-83-0
    • 4-Isobutyrylphenylboronicacidpinacolester
    • MDL: MFCD21333043
    • Inchi: 1S/C16H23BO3/c1-11(2)14(18)12-7-9-13(10-8-12)17-19-15(3,4)16(5,6)20-17/h7-11H,1-6H3
    • InChI Key: NHIQIMZJZLXMDB-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(C(C)C)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 274.174
  • Monoisotopic Mass: 274.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5

4-Isobutyrylphenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB311521-1 g
4-Isobutyrylphenylboronic acid pinacol ester, 98%; .
2096341-83-0 98%
1g
€175.80 2023-04-26
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AB311521-5 g
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AB311521-250mg
4-Isobutyrylphenylboronic acid pinacol ester, 98%; .
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AB311521-1g
4-Isobutyrylphenylboronic acid pinacol ester, 98%; .
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abcr
AB311521-5g
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AB311521-250 mg
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